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Introduction: A Versatile Reagent for Radical
Transformations
In the landscape of synthetic organic chemistry, the strategic introduction of halogens and the

formation of carbon-carbon bonds are fundamental endeavors. Bromotrichloromethane

(CBrCl₃), a heavy, colorless liquid, has emerged as a important reagent, particularly in the

domain of free-radical chemistry.[1] Its utility stems from the inherent weakness of the carbon-

bromine bond, a feature that allows for its selective homolytic cleavage to generate the

synthetically valuable trichloromethyl radical (•CCl₃).

This technical guide provides an in-depth exploration of the chemical properties of

bromotrichloroethane, offering a framework for its effective application in synthesis. We will

delve into the causality behind its reactivity, present detailed, field-proven protocols for its use

in key transformations, and provide the necessary data for its characterization and safe

handling. This document is intended for researchers, scientists, and drug development

professionals seeking to leverage the unique reactivity of this compound.
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Core Chemical and Physical Properties
A thorough understanding of a reagent's fundamental properties is paramount to its successful

application. The key physicochemical characteristics of bromotrichloroethane are

summarized below.

Property Value Reference(s)

Molecular Formula CBrCl₃ [1]

Molar Mass 198.27 g/mol [1]

Appearance Colorless liquid [1][2]

Density 2.012 g/mL at 25 °C [2]

Boiling Point 105 °C [1][2]

Melting Point -5.7 °C [2]

Solubility
Insoluble in water; soluble in

alcohol and ether
[2]

Refractive Index 1.5065 at 20 °C [2]

The Heart of Reactivity: Bond Dissociation Energies
The synthetic utility of bromotrichloroethane is fundamentally governed by the disparate

strengths of its carbon-halogen bonds. The carbon-bromine bond is significantly weaker than

the carbon-chlorine bonds within the same molecule. This disparity dictates that under radical

conditions, the C-Br bond will cleave preferentially.

To quantify this, we can calculate the bond dissociation energy (BDE) for the C-Br bond using

the heats of formation (ΔH°f) of the resulting radicals.

Calculation of the C-Br Bond Dissociation Energy:

The homolytic cleavage of the C-Br bond can be represented as: CBrCl₃(g) → •CCl₃(g) + •Br(g)
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The BDE can be calculated using the following equation: BDE(C-Br) = ΔH°f(•CCl₃) + ΔH°f(•Br)

- ΔH°f(CBrCl₃)

Given the following standard enthalpies of formation at 298 K:

ΔH°f(•CCl₃) = 19.7 kcal/mol[2]

ΔH°f(•Br) = 26.74 kcal/mol

ΔH°f(CBrCl₃) = -8.7 kcal/mol[2]

BDE(C-Br) = 19.7 kcal/mol + 26.74 kcal/mol - (-8.7 kcal/mol) = 55.14 kcal/mol

In contrast, the C-Cl bond dissociation energies in chlorinated methanes are significantly

higher, typically in the range of 79-84 kcal/mol. This substantial energy difference underscores

the selective generation of the trichloromethyl radical from bromotrichloroethane.

Higher Energy Requirement

Bromotrichloroethane
(CBrCl₃)

Trichloromethyl Radical (•CCl₃)
+ Bromine Radical (•Br)

 C-Br Homolysis
 (BDE ≈ 55 kcal/mol)Energy Input

(Heat, Light)

C-Cl Homolysis
(BDE > 80 kcal/mol)
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Caption: Preferential C-Br bond cleavage in bromotrichloroethane.

Spectroscopic Characterization
Accurate identification of bromotrichloroethane is crucial before its use in synthesis. The

following spectroscopic data are characteristic of the compound.
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¹³C NMR: A single resonance is expected for the carbon atom in bromotrichloroethane.

The chemical shift will be influenced by the electronegative halogen atoms. While a specific

spectrum for CBrCl₃ is not readily available, based on data for similar compounds like

bromo-2-chloroethane, the signal for the carbon in CBrCl₃ would be expected to appear in

the downfield region of the spectrum.[3]

¹H NMR: Bromotrichloroethane contains no protons, and therefore, its ¹H NMR spectrum

will show no signals. This can be a useful diagnostic tool to confirm the purity of the

compound, as proton-containing impurities would be readily detectable.

Infrared (IR) Spectroscopy: The IR spectrum of bromotrichloroethane is characterized by

strong absorptions corresponding to the C-Cl and C-Br stretching vibrations. The C-Cl

stretching vibrations typically appear in the region of 800-600 cm⁻¹, while the C-Br stretch is

found at lower wavenumbers, generally between 600-500 cm⁻¹.[4]

Applications in Organic Synthesis
The selective generation of the trichloromethyl radical makes bromotrichloroethane a

valuable tool in a variety of synthetic transformations.

Free-Radical Addition to Alkenes
One of the most common applications of bromotrichloroethane is the anti-Markovnikov

addition of the trichloromethyl group across a double bond.[5] This reaction proceeds via a

free-radical chain mechanism.

Mechanism:

Initiation: The reaction is initiated by the homolytic cleavage of the C-Br bond in

bromotrichloroethane, typically induced by heat or light, to generate a trichloromethyl

radical.[6][7]

Propagation:

The trichloromethyl radical adds to the alkene at the less substituted carbon, leading to the

formation of a more stable secondary or tertiary radical intermediate.
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This new radical then abstracts a bromine atom from another molecule of

bromotrichloroethane, yielding the final product and regenerating a trichloromethyl

radical to continue the chain.

Termination: The chain reaction is terminated by the combination of any two radical species.

Initiation
CBrCl₃ → •CCl₃ + •Br

Propagation Step 1
•CCl₃ + R-CH=CH₂ → R-ĊH-CH₂CCl₃

Alkene
(R-CH=CH₂)

Propagation Step 2
R-ĊH-CH₂CCl₃ + CBrCl₃ → R-CH(Br)-CH₂CCl₃ + •CCl₃CBrCl₃ Product

•CCl₃ (regenerated)
Chain Continues

CBrCl₃ + PPh₃ [Ph₃P-CCl₂Br]⁺Cl⁻ / Ph₃P=CCl₂

Wittig-type Reaction

Aldehyde
(R-CHO)

gem-Dichloroalkene
(R-CH=CCl₂)

Ph₃P=O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8564315/docs?utm_src=pdf-body#the-synthetic-chemist-s-guide-to-bromotrichloroethane-properties-reactivity-and-protocols
https://www.benchchem.com/product/b8564315/docs?utm_src=pdf-body-img#the-synthetic-chemist-s-guide-to-bromotrichloroethane-properties-reactivity-and-protocols
https://www.benchchem.com/product/b8564315?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/229860393_Kinetics_of_the_Reaction_of_CCl3_Br-2_and_Thermochemistry_of_CCl3_Radical_and_Cation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. pubs.aip.org [pubs.aip.org]

3. nvlpubs.nist.gov [nvlpubs.nist.gov]

4. butlerov.com [butlerov.com]

5. Radical Reaction | ChemTalk [chemistrytalk.org]

6. The dissociation energy of a carbon-bromine bond is typically - Brown 15th Edition Ch 18
Problem 15a [pearson.com]

7. warwick.ac.uk [warwick.ac.uk]

To cite this document: BenchChem. [The Synthetic Chemist's Guide to
Bromotrichloroethane: Properties, Reactivity, and Protocols]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b8564315/docs#the-synthetic-
chemist-s-guide-to-bromotrichloroethane-properties-reactivity-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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